
An In-depth Technical Guide to Valeric
Anhydride: Safety, Handling, and Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Valericanhydride

Cat. No.: B044263 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of valeric anhydride, a key reagent in organic

synthesis. It details critical safety information, proper handling protocols, and its core physical

and chemical properties to ensure its safe and effective use in a laboratory setting.

Chemical Identification and Properties
Valeric anhydride, also known as pentanoic anhydride, is a clear, colorless to pale yellow liquid.

[1] It is primarily used as a reagent in the synthesis of various organic compounds, including

pharmaceuticals and other specialty chemicals.[2][3]

Table 1: Chemical and Physical Properties of Valeric Anhydride
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Property Value References

Molecular Formula C₁₀H₁₈O₃ [1][2]

Molecular Weight 186.25 g/mol [2]

CAS Number 2082-59-9 [2][4]

Appearance Clear colorless to yellow liquid [1][2]

Melting Point -56 °C [2][4]

Boiling Point 228-230 °C [2][4]

Density 0.944 g/mL at 20 °C [2][4]

Flash Point 99 °C - 100.1 °C (closed cup) [4]

Refractive Index n20/D 1.421 [2][4]

Solubility

Slightly soluble in chloroform

and methanol.[2] Limited

solubility in water.[1]

Hazard Identification and Safety Precautions
Valeric anhydride is classified as a corrosive substance that poses significant health risks upon

exposure.[4][5][6] Understanding these hazards is paramount for safe handling.

Table 2: GHS Hazard Information for Valeric Anhydride

Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[4][7]

Primary routes of exposure include inhalation, skin contact, eye contact, and ingestion.[5]

Exposure can cause severe chemical burns to the skin, eyes, respiratory tract, and

gastrointestinal tract.[5] The toxicological properties of this substance have not been fully

investigated, warranting a high degree of caution.[5]
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Personal Protective Equipment (PPE): To mitigate exposure risks, the following PPE is

mandatory when handling valeric anhydride:

Eye Protection: Chemical safety goggles and a face shield are essential.[4]

Hand Protection: Wear suitable chemical-resistant gloves.[5]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[5] In case

of potential splashing, an apron or full-body suit may be necessary.

Respiratory Protection: Use a NIOSH/MSHA-approved respirator with an appropriate

cartridge for organic vapors, especially when working outside a fume hood or in poorly

ventilated areas.[4]
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Caption: Personal Protective Equipment (PPE) selection workflow for handling valeric

anhydride.

Handling and Storage Protocols
Adherence to strict handling and storage procedures is crucial for maintaining a safe laboratory

environment.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[5]

Avoid inhalation of vapors or mists.[7]

Prevent contact with skin, eyes, and clothing.[5]

Wash hands and any exposed skin thoroughly after handling.[5][6]

Keep containers tightly closed when not in use.[5]

Ground and bond containers when transferring material to prevent static discharge.

Storage:

Store in a cool, dry, and well-ventilated area.[5]

Keep containers tightly sealed to prevent exposure to moisture, as valeric anhydride is

moisture-sensitive.[7]

Store away from incompatible materials, such as strong oxidizing agents, strong acids, and

strong bases.[6][8]

Designate a specific "corrosives area" for storage.[5][6]

Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an accidental exposure or spill.

Spill Response:
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Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Absorb the spill with an inert, non-combustible material such as vermiculite, sand,

or earth.[5] Do not use combustible materials like sawdust.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[5][7]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Report: Report the incident to the appropriate safety personnel.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/77714.pdf
https://pim-resources.coleparmer.com/sds/77714.pdf
https://www.chemicalbook.com/msds/valeric-anhydride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area

Wear Full PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a valeric anhydride spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b044263?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30

minutes, occasionally lifting the upper and lower eyelids.[5] Seek immediate medical

attention.[5][7]

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes.[5] Seek immediate medical attention.[5]

Inhalation: Remove the victim from the exposure area to fresh air immediately.[5] If breathing

is difficult, administer oxygen. If breathing has stopped, give artificial respiration (do not use

mouth-to-mouth).[5] Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[5][7] If the victim is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of milk or water.[5] Never give anything by

mouth to an unconscious person.[7] Seek immediate medical attention.[5]

Fire-Fighting Measures
Valeric anhydride is a combustible liquid.[9]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[7]

Fire-Fighting Procedures: Firefighters should wear full protective gear, including a self-

contained breathing apparatus (SCBA).[5][7] Use a water spray to keep fire-exposed

containers cool.[5]

Hazardous Combustion Products: Thermal decomposition can produce irritating and highly

toxic gases, including carbon oxides.[7]

Disposal Considerations
Disposal of valeric anhydride and its containers must be handled as hazardous waste. All

disposal practices must comply with federal, state, and local regulations. Do not allow the

chemical to enter drains or waterways.[5]
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This technical guide is intended to provide essential safety and handling information. Always

refer to the most current Safety Data Sheet (SDS) provided by your supplier before working

with valeric anhydride and ensure you are fully trained on the proper procedures for its use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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